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Compound of Interest

Compound Name: Ferric gluconate

Cat. No.: B1195761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the elemental analysis of

ferric gluconate, a critical process for ensuring the quality, safety, and efficacy of this widely

used iron supplement. This document details the theoretical elemental composition,

methodologies for its determination, and potential elemental impurities.

Core Composition of Ferric Gluconate
Ferric gluconate is a complex of iron with gluconic acid. The chemical formula for the

anhydrous form is C₁₂H₂₂FeO₁₄.[1] More commonly, it is found in its dihydrate form,

C₁₂H₂₂FeO₁₄·2H₂O.[2][3][4][5] The theoretical elemental composition of both forms is crucial for

the verification of the substance's identity and purity.

Table 1: Theoretical Elemental Composition of Ferric Gluconate
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Element Anhydrous (C₁₂H₂₂FeO₁₄)
Dihydrate
(C₁₂H₂₂FeO₁₄·2H₂O)

Molecular Weight 446.14 g/mol [1] 482.17 g/mol [2][3][5]

Carbon (C) 32.30% 29.88%

Hydrogen (H) 4.97% 5.43%

Iron (Fe) 12.52% 11.58%

Oxygen (O) 50.21% 53.11%

Note: These are calculated theoretical values. Experimental results may vary slightly.

Analytical Methodologies for Elemental
Composition
A multi-faceted approach is required to accurately determine the elemental composition of

ferric gluconate. This typically involves a combination of combustion analysis for organic

elements and atomic spectroscopy for iron and trace metals.

Determination of Iron Content
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Atomic Absorption

Spectroscopy (AAS) are the preferred methods for the precise quantification of iron content.

Table 2: Typical Iron Content in Ferric Gluconate Formulations

Formulation Labeled Elemental Iron Content

Sodium Ferric Gluconate Complex in Sucrose

Injection
12.5 mg/mL (62.5 mg/5 mL vial)[6][7][8]

Ferrous Gluconate Tablets Approximately 12% of the salt form[9]

Determination of Carbon, Hydrogen, and Oxygen
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Combustion analysis is the standard method for determining the carbon and hydrogen content

of organic and organometallic compounds.[10][11][12][13] Oxygen is typically determined by

pyrolysis or calculated by difference.

Analysis of Elemental Impurities
Regulatory bodies such as the FDA provide guidelines for controlling elemental impurities in

drug products. ICP-MS is a powerful technique for detecting and quantifying trace elemental

impurities.

Table 3: Common Elemental Impurities and their Typical Limits in Gluconate Salts

Element Class
Typical Concentration
Limit

Cadmium (Cd) 1 < 0.5 ppm

Lead (Pb) 1 < 0.5 ppm

Arsenic (As) 1 < 1.5 ppm

Mercury (Hg) 1 < 3.0 ppm

Cobalt (Co) 2A < 5.0 ppm

Vanadium (V) 2A < 10.0 ppm

Nickel (Ni) 2A < 20.0 ppm

Note: This is not an exhaustive list and limits may vary based on specific regulations and

product formulations.

Experimental Protocols
Detailed and validated experimental protocols are essential for obtaining accurate and

reproducible results.

Protocol for Iron (Fe) Determination by ICP-MS
Sample Preparation (Digestion):
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Accurately weigh a sample of ferric gluconate.

Place the sample in a clean, acid-washed digestion vessel.

Add a suitable volume of high-purity nitric acid (e.g., 5-10 mL).

Digest the sample using a microwave digestion system. A typical program involves

ramping the temperature to 180-200°C and holding for 20-30 minutes.

After cooling, quantitatively transfer the digested sample to a volumetric flask and dilute to

a known volume with deionized water.

Instrument Parameters:

Instrument: Inductively Coupled Plasma-Mass Spectrometer.

RF Power: Typically 1300-1600 W.

Plasma Gas Flow: 10-15 L/min.

Auxiliary Gas Flow: 0.8-1.2 L/min.

Nebulizer Gas Flow: 0.7-1.0 L/min.

Monitored Isotope: ⁵⁶Fe or ⁵⁷Fe.

Calibration:

Prepare a series of calibration standards from a certified iron standard solution. The

concentration range should bracket the expected iron concentration in the prepared

samples.

The calibration standards should be matrix-matched with the samples (i.e., contain the

same concentration of acid).

Analysis:

Aspirate the blank, calibration standards, and samples into the ICP-MS.
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Measure the intensity of the selected iron isotope.

Construct a calibration curve by plotting the intensity versus the concentration of the

standards.

Determine the concentration of iron in the samples from the calibration curve.

Protocol for Carbon (C) and Hydrogen (H) Determination
by Combustion Analysis

Sample Preparation:

Accurately weigh 1-3 mg of the ferric gluconate sample into a tin or silver capsule.

Seal the capsule to ensure no loss of sample.

Instrument Parameters (Elemental Analyzer):

Combustion Furnace Temperature: 900-1100°C.

Reduction Furnace Temperature: 600-850°C (containing copper).

Carrier Gas: High-purity helium.

Oxygen: High-purity oxygen for combustion.

Calibration:

Analyze a certified organic standard with known C and H content (e.g., acetanilide,

sulfanilic acid) to create a calibration curve.

Analysis:

The sample is introduced into the combustion furnace.

The sample undergoes complete combustion in the presence of oxygen, converting

carbon to carbon dioxide (CO₂) and hydrogen to water (H₂O).
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The combustion gases are passed through a reduction furnace to remove excess oxygen

and reduce nitrogen oxides to nitrogen gas.

The CO₂ and H₂O are separated by a chromatographic column and detected by a thermal

conductivity detector (TCD).

The C and H content of the sample is calculated based on the detector response and the

calibration.

Workflow and Data Analysis Visualization
The following diagrams illustrate the logical flow of the elemental analysis process.
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Caption: General workflow for the elemental analysis of ferric gluconate.
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Caption: Logical relationship of analytical techniques to elemental composition data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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